![molecular formula C16H17FN2O4S B1451010 4-{[(Dimethylsulfamoyl)(2-fluorophenyl)amino]methyl}benzoic acid CAS No. 1207326-95-1](/img/structure/B1451010.png)
4-{[(Dimethylsulfamoyl)(2-fluorophenyl)amino]methyl}benzoic acid
Overview
Description
4-{[(Dimethylsulfamoyl)(2-fluorophenyl)amino]methyl}benzoic acid is a chemical compound with the molecular formula C16H17FN2O4S . It is a versatile material used in scientific research and exhibits remarkable properties suitable for various applications, such as drug development, catalysis, and material sciences.
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic methods, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography. Unfortunately, the specific molecular structure analysis for this compound is not available in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and others. The specific physical and chemical properties for this compound are not provided in the search results .Scientific Research Applications
Drug Development
This compound exhibits properties that are beneficial in the development of new pharmaceuticals. Its benzoic acid core is a common moiety in many drugs, suggesting its potential use in creating novel therapeutic agents. The electron-withdrawing fluoro group could increase the acidity of the benzoic acid, potentially leading to better bioavailability or interaction with biological targets .
Catalysis
The presence of the dimethylsulfamoyl group could be explored for catalytic purposes, especially in reactions requiring a strong electron-withdrawing group to stabilize transition states or intermediates. This could be particularly useful in catalyzing reactions at the benzylic position .
Synthetic Organic Chemistry
Organic chemists could explore the use of this compound in synthetic pathways, utilizing its benzylic position for various organic transformations, such as free radical bromination or nucleophilic substitution reactions .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-[[N-(dimethylsulfamoyl)-2-fluoroanilino]methyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O4S/c1-18(2)24(22,23)19(15-6-4-3-5-14(15)17)11-12-7-9-13(10-8-12)16(20)21/h3-10H,11H2,1-2H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPMAUISNYFULSM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N(CC1=CC=C(C=C1)C(=O)O)C2=CC=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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